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Compound of Interest

Compound Name: 3-Methoxybenzyl bromide

Cat. No.: B123926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxybenzyl bromide is a versatile chemical intermediate widely utilized in the synthesis

of a variety of pharmaceutical agents, particularly those targeting neurological disorders.[1] Its

unique structure, featuring both a reactive bromomethyl group and a methoxy-substituted

aromatic ring, allows for its participation in a wide array of chemical transformations. This

includes nucleophilic substitutions, the formation of Grignard reagents for carbon-carbon bond

formation, and serving as a protective group for alcohols. These application notes provide

detailed protocols for the synthesis of key pharmaceutical intermediates derived from 3-
methoxybenzyl bromide, with a focus on the synthesis of precursors for the analgesics

Tapentadol and Nefopam.

Physicochemical Properties of 3-Methoxybenzyl
Bromide
A clear understanding of the physical and chemical properties of 3-Methoxybenzyl bromide is

essential for its safe handling and effective use in synthesis.
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Property Value

Synonyms
1-(Bromomethyl)-3-methoxybenzene, 3-

(Bromomethyl)anisole

CAS Number 874-98-6

Molecular Formula C₈H₉BrO

Molecular Weight 201.06 g/mol

Appearance Colorless to light yellow liquid[1]

Boiling Point 152 °C at 760 mmHg

Density 1.436 g/mL at 25 °C

Refractive Index n20/D 1.575

Purity ≥98%

Application 1: Synthesis of a Key Intermediate for
Tapentadol
Tapentadol is a centrally acting opioid analgesic with a dual mechanism of action: μ-opioid

receptor agonism and norepinephrine reuptake inhibition.[1][2][3][4][5] This dual action makes it

effective for treating both nociceptive and neuropathic pain.[2][4] A critical intermediate in the

synthesis of Tapentadol is (2R,3R)-3-(3-methoxyphenyl)-N,N,2-trimethylpentan-1-amine. The 3-

methoxyphenyl group, introduced via a Grignard reaction involving a derivative of 3-
methoxybenzyl bromide, is a crucial structural motif of the final drug.

Signaling Pathway of Tapentadol
Tapentadol exerts its analgesic effect through two primary mechanisms. Firstly, it acts as an

agonist at the μ-opioid receptor (MOR), which leads to a decrease in the transmission of pain

signals. Secondly, it inhibits the reuptake of norepinephrine (NE), increasing its concentration in

the synaptic cleft and thereby enhancing descending inhibitory pain pathways.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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